molecular formula C16H11ClFN3O2 B5266634 3-(4-chlorophenyl)-N-(4-fluorobenzyl)-1,2,4-oxadiazole-5-carboxamide

3-(4-chlorophenyl)-N-(4-fluorobenzyl)-1,2,4-oxadiazole-5-carboxamide

Cat. No.: B5266634
M. Wt: 331.73 g/mol
InChI Key: DGFAHVSQFURCEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(4-chlorophenyl)-N-(4-fluorobenzyl)-1,2,4-oxadiazole-5-carboxamide, also known as CFC, is a chemical compound that has gained significant attention in the scientific community due to its potential in medicinal chemistry. The compound is known for its various biological activities, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 3-(4-chlorophenyl)-N-(4-fluorobenzyl)-1,2,4-oxadiazole-5-carboxamide is not fully understood, but it is believed to work by inhibiting specific enzymes and receptors in the body. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and the epidermal growth factor receptor (EGFR), a receptor involved in cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. The compound has been shown to reduce inflammation, inhibit cancer cell growth, and improve cognitive function in animal models. This compound has also been shown to have antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-(4-chlorophenyl)-N-(4-fluorobenzyl)-1,2,4-oxadiazole-5-carboxamide in lab experiments is its relatively simple synthesis method, which allows for large-scale production. The compound has also been shown to have low toxicity, making it a safe option for in vitro and in vivo studies. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 3-(4-chlorophenyl)-N-(4-fluorobenzyl)-1,2,4-oxadiazole-5-carboxamide. One potential direction is to further investigate its mechanism of action and identify specific targets for its therapeutic effects. Another direction is to explore its potential in combination therapy with other drugs for the treatment of various diseases. Additionally, more studies are needed to evaluate the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 3-(4-chlorophenyl)-N-(4-fluorobenzyl)-1,2,4-oxadiazole-5-carboxamide involves the reaction of 4-chlorobenzoyl chloride with 4-fluorobenzylamine in the presence of triethylamine and then reacting the resulting intermediate with potassium cyanate to form the final product. The synthesis method is relatively simple and efficient, making it a viable option for large-scale production.

Scientific Research Applications

3-(4-chlorophenyl)-N-(4-fluorobenzyl)-1,2,4-oxadiazole-5-carboxamide has been extensively studied for its potential in treating various diseases, including cancer, inflammation, and neurological disorders. The compound has shown promising results in preclinical studies, demonstrating its ability to inhibit cancer cell growth and reduce inflammation in animal models.

Properties

IUPAC Name

3-(4-chlorophenyl)-N-[(4-fluorophenyl)methyl]-1,2,4-oxadiazole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H11ClFN3O2/c17-12-5-3-11(4-6-12)14-20-16(23-21-14)15(22)19-9-10-1-7-13(18)8-2-10/h1-8H,9H2,(H,19,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DGFAHVSQFURCEY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1CNC(=O)C2=NC(=NO2)C3=CC=C(C=C3)Cl)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H11ClFN3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

331.73 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.